rac-2,4-diethyl (2R,4R)-1-benzylazetidine-2,4-dicarboxylate, trans
Description
Rac-2,4-diethyl (2R,4R)-1-benzylazetidine-2,4-dicarboxylate, trans (rac-BADC) is an organic compound that has been studied for its potential applications in scientific research. It has been used in the synthesis of various molecules and in the study of biochemical and physiological effects.
Scientific Research Applications
Antitumor Activity of Retinoids
Retinoids, including all-trans retinoic acid (RA), have shown significant antitumor effects in various studies. These compounds induce differentiation and/or growth inhibition in a variety of tumor-cell lines through changes in gene expression mediated via specific nuclear receptors. Clinical responses have been observed for patients with acute promyelocytic leukemia (APL), cutaneous T-cell malignancies, and other dermatologic malignancies, supporting the need for targeted trials to define responsive tumors and optimize treatment strategies (Smith et al., 1992).
Recycled Aggregate Concrete (RAC) in Construction
Research on the mechanical property, durability, and structural performance of recycled aggregate concrete (RAC) has been extensive, demonstrating that RAC can be a safe and feasible structural material in civil engineering. This highlights the potential for using recycled materials, possibly including waste from chemical processes, in sustainable construction practices (Xiao et al., 2012).
Rosmarinic Acid in Food Industry
Rosmarinic acid (RA), with its significant antioxidant and antimicrobial properties, is approved for use as a natural preservative in the food industry. Advances in biotechnological production and its health-promoting effects further suggest its potential for large-scale application, including as a functional food additive, which might be relevant for chemical compounds with antioxidant properties (Marchev et al., 2021).
Enhancing RAC Properties Using Nanomaterials
The utilization of nanomaterials to improve the properties of recycled aggregate concrete (RAC) has been a significant area of research. Nanoparticles can act as filling agents, producing a high-density microstructure that enhances mechanical properties and durability, a technique that could potentially be applied to modify the properties of chemical compounds for specific applications (Allujami et al., 2022).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-2,4-diethyl (2R,4R)-1-benzylazetidine-2,4-dicarboxylate, trans involves the synthesis of the azetidine ring followed by the addition of the benzyl group and the esterification of the carboxylic acid groups.", "Starting Materials": [ "Ethyl acetoacetate", "Benzylamine", "Diethyl malonate", "Sodium ethoxide", "Benzyl bromide", "Sodium borohydride", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Sodium carbonate", "Ethanol", "Water" ], "Reaction": [ "Step 1: Synthesis of azetidine ring", "a. Ethyl acetoacetate is reacted with benzylamine in ethanol to form the corresponding imine.", "b. Diethyl malonate is added to the reaction mixture and the resulting mixture is heated to reflux.", "c. Sodium ethoxide is added to the reaction mixture to initiate the cyclization reaction.", "d. The reaction mixture is heated to reflux for several hours to form the azetidine ring.", "Step 2: Addition of benzyl group", "a. Benzyl bromide is added to the reaction mixture and the resulting mixture is heated to reflux.", "b. Sodium borohydride is added to the reaction mixture to reduce the imine to the amine.", "Step 3: Esterification of carboxylic acid groups", "a. Sodium hydroxide is added to the reaction mixture to deprotonate the carboxylic acid groups.", "b. Diethyl malonate is added to the reaction mixture and the resulting mixture is heated to reflux.", "c. Hydrochloric acid is added to the reaction mixture to protonate the carboxylic acid groups.", "d. Sodium chloride and sodium carbonate are added to the reaction mixture to extract the product.", "e. The product is purified by recrystallization from ethanol and water." ] } | |
CAS RN |
174309-28-5 |
Product Name |
rac-2,4-diethyl (2R,4R)-1-benzylazetidine-2,4-dicarboxylate, trans |
Molecular Formula |
C16H21NO4 |
Molecular Weight |
291.3 |
Purity |
95 |
Origin of Product |
United States |
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